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Compound of Interest

Compound Name: Cuprous iodide

Cat. No.: B041226 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Cuprous Iodide

Cuprous iodide (CuI) is an inorganic compound with significant applications across various

fields of chemistry and materials science.[1][2] This guide provides a comprehensive overview

of its core physical and chemical properties, experimental protocols for its synthesis and

purification, and visualizations of its structural and reactive characteristics. It is intended for

researchers, scientists, and professionals in drug development who utilize or are investigating

the applications of this versatile compound.

Physical Properties of Cuprous Iodide
Cuprous iodide is a white solid, although it often appears tan or reddish-brown due to

impurities or the oxidation of the iodide anion to iodine.[1][3] It is a dense material with a high

melting and boiling point, reflecting its inorganic polymer structure.[1]
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Property Value Citations

Molar Mass 190.450 g·mol⁻¹ [1]

Appearance White solid [1]

Odor Odorless [1]

Density 5.62 - 5.67 g/cm³ [1][4][5][6][7][8]

Melting Point 605 - 606 °C (878 - 879 K) [1][4][5][6][7][8][9]

Boiling Point
1290 °C (1563 K)

(decomposes)
[1][4][5][6][9]

Solubility in water 0.000042 g/100 mL (at 25 °C) [1][6][10]

Solubility Product (Ksp) 1.27 x 10⁻¹² [1][11]

Vapor Pressure 10 mm Hg (at 656 °C) [1][7]

Refractive Index (nD) 2.346 [1][7]

Magnetic Susceptibility (χ) -63.0·10⁻⁶ cm³/mol [1]

Solubility Profile
Cuprous iodide is practically insoluble in water and dilute acids.[1][4][10][12] However, it is

soluble in ammonia, potassium iodide, potassium cyanide, and sodium thiosulfate solutions.[4]

[7][13][14] It also dissolves in acetonitrile, yielding various complexes.[1][14]

Crystal Structure
Cuprous iodide exhibits a rich phase diagram, existing in several crystalline forms depending

on the temperature.[1][3][14]

γ-CuI (below 390 °C): Adopts a zincblende (sphalerite) structure.[1][3][14]

β-CuI (390 - 440 °C): Transitions to a wurtzite structure.[1][3][14]

α-CuI (above 440 °C): Assumes a rock salt structure.[1][3][14]
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In both the zincblende and wurtzite structures, the copper and iodide ions are tetrahedrally

coordinated, with a Cu-I bond distance of 2.338 Å.[1][14]

Phase Transitions of Cuprous Iodide

γ-CuI
(Zincblende Structure)

β-CuI
(Wurtzite Structure)

> 390 °C < 390 °C

α-CuI
(Rock Salt Structure)

> 440 °C < 440 °C

Click to download full resolution via product page

Phase transitions of cuprous iodide with temperature.

Chemical Properties
Cuprous iodide is stable in light and air.[4][14] It is a key reagent and catalyst in a multitude of

organic reactions, primarily due to the +1 oxidation state of copper.

Key Reactions
Reaction with Mercury: Cuprous iodide reacts with mercury vapor to form the brown-

colored copper(I) tetraiodomercurate(II), a reaction historically used for mercury detection.[1]

Cross-Coupling Reactions: CuI is a widely used catalyst or co-catalyst in various cross-

coupling reactions for the formation of carbon-carbon and carbon-heteroatom bonds.[2][13]

[15]
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Ullmann Coupling: It mediates C-N, C-O, and C-S bond formation.[13][15]

Sonogashira Coupling: CuI is a co-catalyst with palladium in the coupling of terminal

alkynes with aryl or vinyl halides.[13][15]

Negishi Coupling: It can catalyze the cross-coupling of diarylzinc reagents with aryl

iodides.[13][15]

Aromatic Finkelstein Reaction: In the presence of diamine ligands, CuI catalyzes the

conversion of aryl, heteroaryl, and vinyl bromides to their corresponding iodides using

sodium iodide.[1]
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Role of CuI in Cross-Coupling Reactions

Ullmann Coupling Sonogashira Coupling Negishi Coupling

Aryl Halide +
Nu-H (N, O, S)

Aryl-Nu

CuI catalyst

Terminal Alkyne +
Aryl/Vinyl Halide

Coupled Product

Pd catalyst, CuI co-catalyst

Organozinc Compound +
Aryl Halide

Cross-Coupled Product

CuI catalyst
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Synthesis of Cuprous Iodide Workflow

Prepare Aqueous
CuSO4 Solution

Mix Solutions
with Stirring

Prepare Aqueous
KI (+ Na2S2O3) Solution

Formation of White
CuI Precipitate

Allow Precipitate
to Settle

Filter and Collect Solid

Wash with Water,
Ethanol, and Ether

Dry the Product

Pure Cuprous Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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